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Compound of Interest

Compound Name: 2-Nitrophenylacetonitrile

Cat. No.: B016159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 2-
Nitrophenylacetonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds. Understanding its solubility in different organic solvents is critical for optimizing

reaction conditions, purification processes, and formulation development. This document

presents quantitative solubility data, detailed experimental protocols, and visual

representations of the underlying principles and workflows.

Core Principles of Solubility
The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like."

This means that substances with similar polarities are more likely to be soluble in one another.

2-Nitrophenylacetonitrile possesses both a polar nitro group (-NO2) and a nitrile group (-CN),

as well as a nonpolar benzene ring. This dual nature results in varying degrees of solubility

across a range of common organic solvents. Generally, its solubility is enhanced in polar

solvents.[1] Temperature also plays a crucial role, with solubility typically increasing with a rise

in temperature.[1]
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The following table summarizes the mole fraction solubility (x) of 2-Nitrophenylacetonitrile in

various common organic solvents at different temperatures, as determined by the isothermal

shake-flask method.[2][3]
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Solvent Temperature (K) Mole Fraction (10^2 * x)

Alcohols

Methanol 278.15 3.45

288.15 4.95

298.15 7.04

308.15 9.92

318.15 13.81

Ethanol 278.15 2.89

288.15 4.19

298.15 6.01

308.15 8.52

318.15 11.94

n-Propanol 278.15 2.51

288.15 3.65

298.15 5.25

308.15 7.46

318.15 10.51

Isopropanol 278.15 2.15

288.15 3.16

298.15 4.61

308.15 6.64

318.15 9.49

n-Butanol 278.15 1.98

288.15 2.91
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298.15 4.23

308.15 6.09

318.15 8.67

Isobutanol 278.15 1.83

288.15 2.71

298.15 3.96

308.15 5.75

318.15 8.26

Ketones

Acetone 278.15 14.12

288.15 18.25

298.15 23.11

308.15 28.89

318.15 35.78

2-Butanone 278.15 12.01

288.15 15.68

298.15 20.07

308.15 25.39

318.15 31.84

Esters

Ethyl Acetate 278.15 8.53

288.15 11.21

298.15 14.48

308.15 18.52
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318.15 23.54

Ethers

1,4-Dioxane 278.15 10.23

288.15 13.25

298.15 16.94

308.15 21.49

318.15 27.12

Hydrocarbons

Toluene 278.15 6.81

288.15 9.12

298.15 11.98

308.15 15.59

318.15 20.17

Ethylbenzene 278.15 5.01

288.15 6.83

298.15 9.17

308.15 12.21

318.15 16.15

Cyclohexane 278.15 0.35

288.15 0.53

298.15 0.78

308.15 1.14

318.15 1.65

Other Solvents
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Acetonitrile 278.15 7.98

288.15 10.45

298.15 13.52

308.15 17.38

318.15 22.28

Acetic Acid 278.15 5.01

288.15 6.83

298.15 9.17

308.15 12.21

318.15 16.15

Data sourced from Wang et al., J. Chem. Eng. Data 2019, 64, 6, 2824–2833.[2]

Experimental Protocol: Isothermal Shake-Flask
Method
The quantitative solubility data presented was determined using the isothermal shake-flask

method, a widely accepted and reliable technique for solid-liquid equilibrium studies.[2][3]

Objective: To determine the equilibrium solubility of 2-Nitrophenylacetonitrile in a given

solvent at a constant temperature.

Materials:

2-Nitrophenylacetonitrile (solid)

Selected organic solvent

Thermostatic shaker bath

Analytical balance
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

Syringe filters

Procedure:

Preparation of Saturated Solution: An excess amount of solid 2-Nitrophenylacetonitrile is

added to a known volume of the selected solvent in a sealed flask.

Equilibration: The flask is placed in a thermostatic shaker bath set to the desired

temperature. The mixture is agitated for a prolonged period (typically 24-72 hours) to ensure

that equilibrium is reached.

Phase Separation: After equilibration, the flask is removed from the shaker and allowed to

stand undisturbed at the same temperature to allow the excess solid to settle.

Sampling: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn

using a pre-heated or pre-cooled syringe to maintain the experimental temperature. The

sample is immediately filtered through a syringe filter to remove any undissolved solid

particles.

Analysis: A known volume of the filtered saturated solution is accurately diluted with a

suitable solvent. The concentration of 2-Nitrophenylacetonitrile in the diluted sample is

then determined using a calibrated analytical method, such as HPLC.

Calculation: The solubility is calculated from the measured concentration and the density of

the solvent.
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Caption: Experimental workflow for determining the solubility of 2-Nitrophenylacetonitrile.

Factors Influencing Solubility
The solubility of 2-Nitrophenylacetonitrile is a complex interplay of several factors related to

both the solute and the solvent.
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Caption: Key factors influencing the solubility of 2-Nitrophenylacetonitrile.

Conclusion
The provided data and methodologies offer a comprehensive resource for professionals

working with 2-Nitrophenylacetonitrile. The quantitative solubility data allows for informed

solvent selection for various applications, from synthesis to purification and formulation. The

detailed experimental protocol provides a robust framework for in-house solubility

determination, ensuring reliable and reproducible results. A thorough understanding of the

factors influencing solubility will further aid in the rational design and optimization of processes

involving this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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